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Compound of Interest

Compound Name:
Methyl 3-(1-methylpyrazol-4-

yl)but-2-enoate

Cat. No.: B11718107

Get Quote

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms,

is a cornerstone of modern medicinal chemistry.[1][2] Its remarkable versatility and ability to

participate in various biological interactions have cemented its status as a "privileged scaffold".

[3][4] A multitude of FDA-approved drugs, spanning therapeutic areas from inflammation

(Celecoxib) to oncology (Ruxolitinib), incorporate this core structure, highlighting its significance

in drug design.[4][5][6] The pyrazole ring is not merely a passive framework; its unique

electronic properties and substitution patterns allow it to serve as a bioisostere for other

aromatic systems, enhancing properties like lipophilicity and target binding affinity.[6][7]

This guide focuses on a specific and highly functional class of pyrazole derivatives: pyrazole-4-

yl acrylate intermediates. These molecules are distinguished by the strategic placement of an

acrylate group at the C4 position of the pyrazole ring. The acrylate moiety is a well-known

Michael acceptor, designed to function as an electrophilic "warhead".[8] This feature enables

the formation of a stable, irreversible covalent bond with nucleophilic residues, such as

cysteine, within the active site of a target protein.[9] This mechanism of targeted covalent

inhibition offers distinct pharmacological advantages, including prolonged duration of action

and high potency, making it an increasingly valuable strategy in drug discovery, particularly for

kinase inhibitors.[9]
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This document serves as a technical resource for researchers and drug development

professionals, providing a comprehensive overview of the synthesis, characterization, and

strategic application of pyrazole-4-yl acrylate intermediates in the design of next-generation

covalent inhibitors.

Part I: Synthesis of the Core Intermediate: Pyrazole-
4-carbaldehyde
The journey to pyrazole-4-yl acrylates almost invariably proceeds through a pivotal

intermediate: a C4-functionalized pyrazole, most commonly pyrazole-4-carbaldehyde. The

synthesis of this core structure is a critical first step, and several robust methods are employed.

The Vilsmeier-Haack reaction stands out as a primary and efficient method for introducing a

formyl group at the electron-rich C4 position of a pre-formed pyrazole ring.[10][11]

The overall workflow begins with the construction of the pyrazole ring itself, a classic reaction

often achieved through the condensation of a 1,3-dicarbonyl compound with a hydrazine

derivative.[1][12] This is followed by the Vilsmeier-Haack formylation to yield the desired

aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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